Cas no 123451-28-5 (1H-Imidazole-5-carbonylchloride, 1-propyl-)

• Product Name: 1H-Imidazole-5-carbonylchloride, 1-propyl-
• CAS No: 123451-28-5
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 105356
• PubChem ID: 45081436
• Update Time: 2025-04-18

1H-Imidazole-5-carbonylchloride, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carbonylchloride, 1-propyl-
• 1H-Imidazole-5-carbonyl chloride, 1-propyl- (9CI)
• 3-propylimidazole-4-carbonyl chloride
• 123451-28-5
• 1-PROPYL-1H-IMIDAZOLE-5-CARBONYL CHLORIDE
• DTXSID20664603

• Inchi： 1S/C7H9ClN2O/c1-2-3-10-5-9-4-6(10)7(8)11/h4-5H,2-3H2,1H3
• InChI Key： GCHQXNHOFLAUMD-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=CN1CCC)=O

Computed Properties

• Exact Mass: 172.04047
• Monoisotopic Mass: 172.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 34.89